Triiodoacetic acid
Overview
Description
Triiodoacetic acid is a derivative of acetic acid . It has a molecular formula of CHIO and an average mass of 437.741 Da . It is also known by other names such as 2,2,2-Triiodoacetic acid and Acetic acid, 2,2,2-triiodo- .
Molecular Structure Analysis
Triiodoacetic acid has a molecular formula of CHIO . It has a total of 7 bonds, including 6 non-H bonds, 1 multiple bond, 1 double bond, 1 carboxylic acid (aliphatic), and 1 hydroxyl group .
Chemical Reactions Analysis
Triiodoacetic acid, like many alkyl halides, is an alkylating agent . It reacts with cysteine residues in proteins .
Physical And Chemical Properties Analysis
Triiodoacetic acid has a density of 3.9±0.1 g/cm^3, a boiling point of 347.7±42.0 °C at 760 mmHg, and a flash point of 164.1±27.9 °C . It also has a molar refractivity of 51.8±0.3 cm^3, a polar surface area of 37 Å^2, and a molar volume of 112.7±3.0 cm^3 .
Scientific Research Applications
Thyroid Hormone Metabolite
Triiodoacetic acid is a metabolite of thyroid hormones . It circulates in the blood along with other thyroid hormone metabolites like reverse triiodothyronine, 3,5-diiodothyronine, 3-iodothyronamine, and tetraiodoacetic acid .
Potent Thyromimetic
Triiodoacetic acid is a more potently-acting molecule compared to other thyroid hormone metabolites . It has a shorter half-life than the less potent antagonists 3-iodothyronamine and tetraiodoacetic acid .
Indicator for Metabolic Dysregulation and Disease
Along with reverse T3 and 3,5-diiodothyronine, triiodoacetic acid may serve as an indicator for metabolic dysregulation and disease .
Potential Use in Medicine
Triiodoacetic acid has potential use in medicine . It’s being studied for its effects and potential utility in various conditions.
Treatment of Severely Ill COVID-19 Patients
The use of triiodoacetic acid in the treatment of severely ill COVID-19 patients is being critically discussed .
Role in Thyroid Hormone Action
Triiodoacetic acid, along with other thyroid hormone metabolites, influences thyroid hormone action . This action is determined by the level of circulating hormones and their metabolites, serum binding proteins, cellular transporters, type and amount of deiodinases, and expression of receptors .
Safety and Hazards
Triiodoacetic acid is toxic if swallowed and causes severe skin burns and eye damage . Precautionary measures include not breathing dusts or mists, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves, protective clothing, eye protection, and face protection .
properties
IUPAC Name |
2,2,2-triiodoacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2HI3O2/c3-2(4,5)1(6)7/h(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWHZZMHPRRFPGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(I)(I)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HI3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20208127 |
Source
|
| Record name | Triiodoacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20208127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Triiodoacetic acid | |
CAS RN |
594-68-3 |
Source
|
| Record name | 2,2,2-Triiodoacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=594-68-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Triiodoacetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000594683 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Triiodoacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20208127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Triiodoacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.957 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIIODOACETIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4A8GUP5482 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the physiological role of Triiodoacetic acid in the human body?
A1: Triiodoacetic acid is a metabolite of thyroid hormones and exhibits both thyromimetic (agonistic) and antagonistic actions. While its exact physiological role is still being investigated, research suggests it may have a shorter half-life than its less potent antagonist counterpart, Tetraiodoacetic acid []. This suggests a potential role in rapid and potent modulation of thyroid hormone activity.
Q2: How is Triiodoacetic acid synthesized?
A3: While specific details might vary, the synthesis and properties of Triiodoacetic acid and its salts have been previously described in scientific literature []. These methods often involve the iodination of acetic acid under controlled conditions.
Q3: Has Triiodoacetic acid been used in any clinical settings?
A4: While Triiodoacetic acid itself hasn't been widely used in clinical settings, a case report documented a patient developing a Nocardia brasiliensis infection after receiving mesotherapy containing Triiodoacetic acid []. This highlights the need for further research into its safety profile, especially when used in procedures like mesotherapy.
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